molecular formula C8H9IN2O3 B8278865 Methyl 6-amino-5-iodo-2-(methyloxy)-3-pyridinecarboxylate

Methyl 6-amino-5-iodo-2-(methyloxy)-3-pyridinecarboxylate

Cat. No.: B8278865
M. Wt: 308.07 g/mol
InChI Key: SIJSAAOROIUMFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-amino-5-iodo-2-(methyloxy)-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C8H9IN2O3 and its molecular weight is 308.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9IN2O3

Molecular Weight

308.07 g/mol

IUPAC Name

methyl 6-amino-5-iodo-2-methoxypyridine-3-carboxylate

InChI

InChI=1S/C8H9IN2O3/c1-13-7-4(8(12)14-2)3-5(9)6(10)11-7/h3H,1-2H3,(H2,10,11)

InChI Key

SIJSAAOROIUMFR-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=C(C=C1C(=O)OC)I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 6-amino-2-(methyloxy)-3-pyridinecarboxylate (2.1 g, 11.8 mmol) and iodine (15 g, 59 mmol) in N,N-dimethylformamide (50 ml) was stirred overnight at room temperature. The mixture was poured into water (200 ml) and extracted with ethyl acetate (50 ml×2). The combined organic layer was washed with saturated sodium bicarbonate, 20% aqueous thiosulphate and brine, dried over magnesium sulfate, and concentrated in vacuo gave a brown solid. The residue was suspended in diethyl ether and collected by filtration to afford 2.9 g (79%) of the title compound as a pale brown solid.
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
79%

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